3-[(4-bromo-1H-pyrazol-1-yl)carbonyl]-4-iodo-1-methyl-1H-pyrazole

• IUPAC Name: (4-bromopyrazol-1-yl)-(4-iodo-1-methylpyrazol-3-yl)methanone
• InChI: InChI=1S/C8H6BrIN4O/c1-13-4-6(10)7(12-13)8(15)14-3-5(9)2-11-14/h2-4H,1H3
• InChI Key: HBQUOMQYBZXLCI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)N2C=C(C=N2)Br)I
• Molecular Formula: C8H6BrIN4O
• Molecular Weight: 380.97 g/mol

Description

The compound “3-[(4-bromo-1H-pyrazol-1-yl)carbonyl]-4-iodo-1-methyl-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two adjacent nitrogen atoms. They are known for their wide range of chemical and biological properties and are used as building blocks in the development of various drugs.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is characterized by a five-membered ring with two adjacent nitrogen atoms. The presence of various substituents on the ring, such as bromo, iodo, and methyl groups in this case, can significantly influence the compound’s properties.

Chemical Reactions Analysis

Pyrazole derivatives can undergo various chemical reactions, including cycloadditions, substitutions, and others. The specific reactions that “this compound” can undergo are not specified in the literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Pyrazole derivatives are generally solid and highly soluble in polar solvents. The specific physical and chemical properties of “this compound” are not available in the literature.

Mechanism of Action

The mechanism of action of pyrazole derivatives depends on their specific structure and the target they interact with. Some pyrazole derivatives have shown various biological activities such as antibacterial, antifungal, anti-inflammatory, and others. The specific mechanism of action of “3-[(4-bromo-1H-pyrazol-1-yl)carbonyl]-4-iodo-1-methyl-1H-pyrazole” is not available in the literature.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. Some pyrazole derivatives can be hazardous and cause skin irritation, serious eye damage, and respiratory system toxicity. The specific safety and hazards of “3-[(4-bromo-1H-pyrazol-1-yl)carbonyl]-4-iodo-1-methyl-1H-pyrazole” are not available in the literature.

Future Directions

The study of pyrazole derivatives is a promising field due to their wide range of biological activities and their potential use in drug development. Future research could focus on the synthesis, characterization, and biological evaluation of “3-[(4-bromo-1H-pyrazol-1-yl)carbonyl]-4-iodo-1-methyl-1H-pyrazole” and other similar compounds.